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Dicyano-cobalt(III)-tetrakis(N-methyl-4-pyridyl)porphyrin Dicyano-cobalt(III)-tetrakis(N-methyl-4-pyridyl)porphyrin
Brand Name: Vulcanchem
CAS No.: 129232-37-7
VCID: VC21263593
InChI: InChI=1S/C44H36N8.2CN.Co/c1-49-21-13-29(14-22-49)41-33-5-7-35(45-33)42(30-15-23-50(2)24-16-30)37-9-11-39(47-37)44(32-19-27-52(4)28-20-32)40-12-10-38(48-40)43(36-8-6-34(41)46-36)31-17-25-51(3)26-18-31;2*1-2;/h5-28H,1-4H3;;;/q+2;2*-1;+3
SMILES: CN1C=CC(=C2C3=NC(=C(C4=NC(=C(C5=CC=C([N-]5)C(=C6C=CC2=N6)C7=CC=[N+](C=C7)C)C8=CC=[N+](C=C8)C)C=C4)C9=CC=[N+](C=C9)C)C=C3)C=C1.[C-]#N.[C-]#N.[Co+3]
Molecular Formula: C46H36CoN10+3
Molecular Weight: 787.8 g/mol

Dicyano-cobalt(III)-tetrakis(N-methyl-4-pyridyl)porphyrin

CAS No.: 129232-37-7

Cat. No.: VC21263593

Molecular Formula: C46H36CoN10+3

Molecular Weight: 787.8 g/mol

* For research use only. Not for human or veterinary use.

Dicyano-cobalt(III)-tetrakis(N-methyl-4-pyridyl)porphyrin - 129232-37-7

Specification

CAS No. 129232-37-7
Molecular Formula C46H36CoN10+3
Molecular Weight 787.8 g/mol
IUPAC Name cobalt(3+);5,10,15-tris(1-methylpyridin-1-ium-4-yl)-20-(1-methylpyridin-4-ylidene)porphyrin-22-ide;dicyanide
Standard InChI InChI=1S/C44H36N8.2CN.Co/c1-49-21-13-29(14-22-49)41-33-5-7-35(45-33)42(30-15-23-50(2)24-16-30)37-9-11-39(47-37)44(32-19-27-52(4)28-20-32)40-12-10-38(48-40)43(36-8-6-34(41)46-36)31-17-25-51(3)26-18-31;2*1-2;/h5-28H,1-4H3;;;/q+2;2*-1;+3
Standard InChI Key JPRDIWVKYYFCQF-UHFFFAOYSA-N
SMILES CN1C=CC(=C2C3=NC(=C(C4=NC(=C(C5=CC=C([N-]5)C(=C6C=CC2=N6)C7=CC=[N+](C=C7)C)C8=CC=[N+](C=C8)C)C=C4)C9=CC=[N+](C=C9)C)C=C3)C=C1.[C-]#N.[C-]#N.[Co+3]
Canonical SMILES CN1C=CC(=C2C3=NC(=C(C4=NC(=C(C5=CC=C([N-]5)C(=C6C=CC2=N6)C7=CC=[N+](C=C7)C)C8=CC=[N+](C=C8)C)C=C4)C9=CC=[N+](C=C9)C)C=C3)C=C1.[C-]#N.[C-]#N.[Co+3]

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